Cas no 97522-31-1 ((2S)-2-benzylpyrrolidine)

• Product Name: (2S)-2-benzylpyrrolidine
• CAS No: 97522-31-1
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD26406800
• CID: 751033
• PubChem ID: 7009382
• Update Time: 2025-05-20

(2S)-2-benzylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-(phenylmethyl)-, (S)-
• (2S)-2-Benzylpyrrolidine
• SCHEMBL167189
• Pyrrolidine, 2-(phenylmethyl)-, (2S)-
• (+)-2-(S)-Benzylpyrrolidine
• 97522-31-1
• AKOS026674966
• FS-1262
• (2S)-2-(Phenylmethyl)pyrrolidine
• TQR0124
• (S)-2-Benzylpyrrolidine
• F96180
• EN300-1275785
• YD4T6HUT7P
• 2-Benzylpyrrolidine, (S)-
• (2S)-2-benzylpyrrolidine

• MDL： MFCD26406800
• Inchi： 1S/C11H15N/c1-2-5-10(6-3-1)9-11-7-4-8-12-11/h1-3,5-6,11-12H,4,7-9H2/t11-/m0/s1
• InChI Key： NKHMSOXIXROFRU-NSHDSACASA-N
• SMILES： N1CCC[C@H]1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2S)-2-benzylpyrrolidine

Exploring the Versatile Applications and Properties of (2S)-2-benzylpyrrolidine (CAS No. 97522-31-1)

(2S)-2-benzylpyrrolidine (CAS No. 97522-31-1) is a chiral organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its pyrrolidine ring and benzyl substituent, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique structural features make it an invaluable tool for researchers exploring asymmetric synthesis and chiral catalysis.

The growing demand for enantiomerically pure compounds in drug development has positioned (2S)-2-benzylpyrrolidine as a key intermediate. Its ability to act as a ligand in transition metal-catalyzed reactions has been widely studied, particularly in the context of C-C bond formation and hydrogenation reactions. Recent studies have highlighted its potential in the synthesis of antiviral agents and neurological therapeutics, aligning with current global health priorities.

From a chemical perspective, (2S)-2-benzylpyrrolidine exhibits interesting stereochemical properties that influence its reactivity. The chiral center at the 2-position plays a critical role in determining the stereochemical outcome of reactions where this compound is employed. Researchers frequently utilize NMR spectroscopy and chiral HPLC to analyze and purify this compound, ensuring high enantiomeric excess for sensitive applications.

The synthesis of (2S)-2-benzylpyrrolidine typically involves asymmetric hydrogenation or enzymatic resolution methods. Recent advancements in biocatalysis have led to more efficient production routes, reducing costs and environmental impact. This aligns with the pharmaceutical industry's growing emphasis on green chemistry principles and sustainable manufacturing practices.

Beyond pharmaceutical applications, (2S)-2-benzylpyrrolidine finds use in the development of advanced materials. Its incorporation into polymeric structures can impart unique mechanical and optical properties. Materials scientists are particularly interested in its potential for creating chiral stationary phases for chromatography and molecular recognition systems.

The market for chiral building blocks like (2S)-2-benzylpyrrolidine continues to expand, driven by increasing demand for single-enantiomer drugs. Industry reports indicate steady growth in this sector, with particular interest from contract research organizations and generic drug manufacturers. Quality control remains paramount, with strict specifications for chemical purity and optical rotation in commercial samples.

Storage and handling of (2S)-2-benzylpyrrolidine require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in air-tight containers away from oxidizing agents. The compound's hygroscopic nature necessitates protection from moisture to maintain stability over extended periods.

Recent patent literature reveals ongoing innovation involving (2S)-2-benzylpyrrolidine, particularly in the areas of catalyst design and drug delivery systems. The compound's versatility continues to inspire novel applications, from organocatalysis to supramolecular chemistry. As research progresses, we anticipate seeing more creative uses of this valuable chiral scaffold.

For researchers considering (2S)-2-benzylpyrrolidine for their projects, several commercial sources offer the compound in various enantiomeric purities and package sizes. Comparative studies suggest that batch-to-batch consistency is crucial for reproducible results in sensitive applications. Many suppliers now provide detailed certificates of analysis and spectroscopic data to support quality claims.

The future of (2S)-2-benzylpyrrolidine research appears promising, with emerging applications in bioconjugation chemistry and diagnostic probe development. Its combination of structural simplicity and functional versatility ensures its continued relevance in both academic and industrial settings. As synthetic methodologies advance, we may see more efficient routes to derivatives and analogs of this important chiral building block.